Cas no 1234883-32-9 ((S)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Hydrochloride)

• Product Name: (S)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Hydrochloride
• CAS No: 1234883-32-9
• MF: C₁₂H₁₈ClN₃
• MW: 239.744421482086
• MDL: MFCD12828692
• CID: 1003396
• PubChem ID: 54579843
• Update Time: 2025-04-20

(S)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Hydrochloride
• DTXSID10712329
• 1234883-32-9
• AKOS015950556
• (1S)-1-(1H-benzimidazol-2-yl)-3-methylbutan-1-amine;hydrochloride
• DB-019703
• (1S)-1-(1H-Benzimidazol-2-yl)-3-methylbutan-1-amine--hydrogen chloride (1/1)
• CS-0329229
• (S)-1-(1H-BENZIMIDAZOL-2-YL)-3-METHYLBUTYLAMINEHYDROCHLORIDE
• AC3300
• A921598
• (S)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine, HCl
• (S)-1-(1H-benzo[d]imidazol-2-yl)-3-methylbutan-1-amine hydrochloride

• MDL： MFCD12828692
• Inchi： 1S/C12H17N3.ClH/c1-8(2)7-9(13)12-14-10-5-3-4-6-11(10)15-12;/h3-6,8-9H,7,13H2,1-2H3,(H,14,15);1H/t9-;/m0./s1
• InChI Key： ZXGYOQOVBUHUQG-FVGYRXGTSA-N
• SMILES： Cl.N1C2C=CC=CC=2N=C1[C@H](CC(C)C)N

Computed Properties

• Exact Mass: 239.1189253g/mol
• Monoisotopic Mass: 239.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles